Cas no 33809-91-5 (1H-Benzimidazole-2-methanol,2-acetate)
33809-91-5 structure
Product Name:1H-Benzimidazole-2-methanol,2-acetate
CAS No:33809-91-5
MF:C10H10N2O2
MW:190.198602199554
CID:294464
PubChem ID:14262259
Update Time:2025-04-19
1H-Benzimidazole-2-methanol,2-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-methanol,2-acetate
- 2-acetoxymethylbenzimidazole
- 1H-Benzimidazole-2-methanol,acetate (ester) (9CI)
- 2-Benzimidazolemethanol, acetate (7CI)
- 2-Benzimidazolemethanol, acetate (ester) (8CI)
- 33809-91-5
- SCHEMBL9673902
- 2-(acetoxymethyl)benzimidazole
- KTLXBVGBWNYAQW-UHFFFAOYSA-N
- (1H-Benzo[d]imidazol-2-yl)methyl acetate
-
- Inchi: 1S/C10H10N2O2/c1-7(13)14-6-10-11-8-4-2-3-5-9(8)12-10/h2-5H,6H2,1H3,(H,11,12)
- InChI Key: KTLXBVGBWNYAQW-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 190.074227566g/mol
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55Ų
1H-Benzimidazole-2-methanol,2-acetate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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